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Compound of Interest

Compound Name: Acth (11-24)

Cat. No.: B550168 Get Quote

ACTH (11-24) Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the proper storage, handling, and

troubleshooting for ACTH (11-24). Adherence to these guidelines is crucial for maintaining the

peptide's integrity and ensuring reliable experimental outcomes.

Storage Conditions and Shelf Life
Proper storage of ACTH (11-24) is critical for preserving its biological activity. The following

tables summarize the recommended storage conditions and shelf life for both lyophilized

powder and reconstituted solutions.

Table 1: Storage of Lyophilized ACTH (11-24) Powder

Storage Temperature Shelf Life
Additional
Recommendations

-80°C 2 years[1]
Sealed, away from moisture

and light, under nitrogen.[1]

-20°C 1 to 3 years[1][2]
Sealed, away from moisture

and light, under nitrogen.[1]

Room Temperature Stable for 3 weeks

For short-term storage or

during shipping. Should be

desiccated.
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Table 2: Storage of Reconstituted ACTH (11-24) Solution

Storage Temperature Shelf Life
Recommended Solvents &
Considerations

-80°C Up to 6 months

Use within 6 months. For long-

term storage, adding a carrier

protein (0.1% HSA or BSA) is

recommended. Avoid freeze-

thaw cycles.

-20°C 1 to 4 months
Use within 1 month. Avoid

freeze-thaw cycles.

4°C (Refrigerated) 2 to 7 days For short-term storage.

20-25°C (Room Temp) 4 hours
For immediate use after

reconstitution.

Troubleshooting Guide & FAQs
This section addresses common questions and problems that may arise during the handling

and use of ACTH (11-24).

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for reconstituting ACTH (11-24)? A1: Sterile water (H₂O) is a

commonly recommended solvent. For a 10 mM solution, sonication may be necessary to aid

dissolution. If using water as the stock solution, it is recommended to dilute it to the working

solution and then filter-sterilize it with a 0.22 μm filter before use.

Q2: My lyophilized ACTH (11-24) appears as a small film or is barely visible in the vial. Is this

normal? A2: Yes, this is normal. Lyophilized peptides can be volatile and may appear as a thin

film or be difficult to see. The apparent volume can vary between vials containing the same

amount of peptide.

Q3: How should I handle the peptide to ensure safety and prevent contamination? A3: Always

handle peptides in a clean, well-ventilated area using personal protective equipment such as
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gloves, a mask, and safety glasses. Lyophilized powders can be volatile, so handle them with

care to avoid inhalation.

Q4: Can I repeatedly freeze and thaw my reconstituted ACTH (11-24) solution? A4: It is

strongly recommended to avoid repeated freeze-thaw cycles as this can degrade the peptide.

For long-term storage, it is best to aliquot the reconstituted solution into single-use volumes

and store them at -20°C or -80°C.

Troubleshooting Common Issues
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Unexpected Experimental Results
(e.g., low bioactivity)

Were storage conditions
for lyophilized peptide correct?

Was the reconstitution
protocol followed correctly?

Yes

Degradation likely due to
improper storage.

Order new peptide.

No

Were reconstituted aliquots
stored properly and within

the recommended shelf life?

Yes

Incomplete dissolution or
degradation during reconstitution.

Review solvent choice and handling.

No

Were proper handling
procedures followed

(e.g., avoiding freeze-thaw)?

Yes

Peptide in solution may have
degraded.

Use a fresh aliquot or
prepare a new solution.

No

Degradation due to improper
handling (e.g., multiple

freeze-thaw cycles).
Review aliquotting and handling protocols.

No

If issues persist,
contact technical support.

Yes

Click to download full resolution via product page
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Experimental Protocols
While specific experimental protocols will vary based on the research application, the following

provides a general methodology for the reconstitution of ACTH (11-24).

Protocol: Reconstitution of Lyophilized ACTH (11-24)

Equilibration: Before opening, allow the vial of lyophilized ACTH (11-24) to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation from forming inside

the vial, which can affect the stability of the peptide.

Solvent Preparation: Prepare the recommended sterile solvent (e.g., sterile water). Ensure

the solvent is at room temperature.

Reconstitution: Carefully open the vial and add the appropriate volume of the prepared

solvent to achieve the desired concentration. For example, to create a 10 mM solution,

sonication may be beneficial to ensure complete dissolution.

Mixing: Gently swirl or vortex the vial to ensure the peptide is completely dissolved. Avoid

vigorous shaking, which can cause aggregation.

Aliquoting and Storage: If the entire volume will not be used in a single experiment, it is

highly recommended to aliquot the reconstituted solution into single-use, low-protein-binding

microcentrifuge tubes. Store these aliquots at -20°C or -80°C for long-term storage to avoid

repeated freeze-thaw cycles. For immediate use, the solution can be stored at 4°C for a

short period.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ACTH (11-24) storage conditions and shelf life].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b550168#acth-11-24-storage-conditions-and-shelf-life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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